Atecegatran TFA

• Molecular Formula: C23H22ClF5N4O6
• Molecular Weight: 580.9 g/mol
• InChI: InChI=1S/C21H21ClF2N4O4.C2HF3O2/c22-14-7-13(8-15(9-14)32-21(23)24)17(29)20(31)28-6-5-16(28)19(30)27-10-11-1-3-12(4-2-11)18(25)26;3-2(4,5)1(6)7/h1-4,7-9,16-17,21,29H,5-6,10H2,(H3,25,26)(H,27,30);(H,6,7)/t16-,17+;/m0./s1
• InChIKey: JVLCXYGNQYBWFW-MCJVGQIASA-N

Atecegatran TFA: A Selective, Reversible Direct Thrombin Inhibitor for Anticoagulant Research

Atecegatran TFA, the trifluoroacetate salt of the active metabolite AR-H067637, is a selective, reversible, and competitive direct thrombin inhibitor (DTI) [1]. It is the active moiety generated in vivo from the oral prodrug AZD0837 (atecegatran metoxil) [1]. AR-H067637 demonstrates a potent inhibition constant (Ki) of 2-4 nM against human alpha-thrombin [2] and exhibits predictable anticoagulant activity in plasma-based assays, making it a critical tool compound for investigating thrombin-mediated pathways in cardiovascular and thromboembolic disease models [2].

Direct thrombin inhibitor for coagulation cascade studies

Tool compound for thrombin-mediated pathway research

Selective serine protease profile (trypsin exception)

• [1] Johanna Deinum et al. Biochemical and pharmacological effects of the direct thrombin inhibitor AR-H067637. Thromb Haemost. 2009 Jun;101(6):1051-9. PMID: 19492147. View Source
• [2] S Johansson et al. Single-dose pharmacokinetics, pharmacodynamics and safety of AZD0837, a novel oral direct thrombin inhibitor, in young healthy male subjects. Int J Clin Pharmacol Ther. 2011 Apr;49(4):258-67. doi: 10.5414/CP201465. PMID: 21429440. View Source

Why Generic Atecegatran TFA Substitution Fails: The Critical Role of Thrombin Selectivity in Anticoagulant Research

In-class substitution among anticoagulants is not scientifically valid due to fundamental differences in molecular target, mechanism, and selectivity profile. While factor Xa inhibitors like rivaroxaban and apixaban are widely used clinically, Atecegatran TFA (AR-H067637) is a direct thrombin inhibitor (DTI) that specifically targets the final effector protease of the coagulation cascade [1]. Unlike many serine proteases involved in hemostasis, AR-H067637 demonstrates high selectivity for thrombin, with the notable exception of trypsin [1]. This distinct selectivity profile, combined with its reversible and competitive binding kinetics, yields a predictable, concentration-dependent anticoagulant effect in vitro that is not interchangeable with factor Xa inhibitors or other DTIs with different binding modes or off-target activities [1].

Target class mismatch

Factor Xa inhibitors target a different coagulation factor; direct thrombin inhibition is not functionally interchangeable.

Reversible binding kinetics

Competitive, reversible mechanism differs from irreversible DTIs; may yield distinct experimental pharmacodynamics.

Trypsin cross-reactivity

Unlike highly selective thrombin inhibitors, AR-H067637 also inhibits trypsin; off-target liability requires assay-specific control.

• [1] Johanna Deinum et al. Biochemical and pharmacological effects of the direct thrombin inhibitor AR-H067637. Thromb Haemost. 2009 Jun;101(6):1051-9. PMID: 19492147. View Source

Quantitative Evidence Guide: Atecegatran TFA (AR-H067637) vs. In-Class and Out-of-Class Comparators

Comparative Inhibitory Potency (Ki) of Atecegatran TFA vs. Direct Thrombin Inhibitors

Atecegatran TFA (AR-H067637) exhibits a Ki of 2-4 nM against human alpha-thrombin, as determined by Biacore binding studies and pre-steady state kinetics [1]. This represents higher potency compared to the widely used DTI dabigatran, which has a reported Ki of 4.5 nM . The lower Ki value for AR-H067637 indicates a stronger binding affinity for the thrombin active site under the specified in vitro conditions.

Thrombin Inhibition Ki

Head-to-head

2–4 nM (AR-H067637) vs 4.5 nM (Dabigatran)

Reported higher affinity binding context

Biacore / pre-steady state kinetics; human α-thrombin

Evidence Dimension	Inhibitory Potency (Ki)
Target Compound Data	2-4 nM
Comparator Or Baseline	Dabigatran: 4.5 nM
Quantified Difference	2.0-2.5 nM lower Ki (more potent) for Atecegatran TFA
Conditions	In vitro biochemical assay using Biacore and pre-steady state kinetics against human alpha-thrombin.

Why This Matters

For researchers designing in vitro experiments, a lower Ki translates to a lower effective working concentration, reducing potential off-target effects and compound consumption.

• [1] Johanna Deinum et al. Biochemical and pharmacological effects of the direct thrombin inhibitor AR-H067637. Thromb Haemost. 2009 Jun;101(6):1051-9. PMID: 19492147. View Source

Selectivity Profile of Atecegatran TFA Against Serine Proteases in Hemostasis

AR-H067637 demonstrates a highly selective inhibition profile. It does not inhibit other serine proteases involved in hemostasis, with the sole exception of trypsin [1]. This contrasts with factor Xa inhibitors like rivaroxaban and apixaban, which target a different point in the coagulation cascade. The specificity of AR-H067637 for its target is a critical experimental advantage for minimizing confounding variables in mechanistic studies.

Serine Protease Selectivity

Class-level

Selective for thrombin & trypsin; no inhibition of other hemostatic proteases

Supports target-specific pathway interpretation

Panel-based assay; trypsin activity requires control

Evidence Dimension	Target Selectivity
Target Compound Data	Selective for thrombin and trypsin; does not inhibit other hemostatic serine proteases
Comparator Or Baseline	Factor Xa inhibitors (Rivaroxaban, Apixaban, Edoxaban) target factor Xa, not thrombin
Quantified Difference	Qualitative difference in molecular target (thrombin vs. factor Xa)
Conditions	In vitro biochemical assays against a panel of human serine proteases.

Why This Matters

This selectivity ensures that observed experimental outcomes can be directly attributed to thrombin inhibition, a crucial factor for data interpretation and publication in coagulation research.

• [1] Johanna Deinum et al. Biochemical and pharmacological effects of the direct thrombin inhibitor AR-H067637. Thromb Haemost. 2009 Jun;101(6):1051-9. PMID: 19492147. View Source

Oral Bioavailability and Pharmacokinetic Half-Life of the Prodrug AZD0837

The prodrug of AR-H067637, AZD0837, exhibits a mean oral bioavailability ranging from 22% to 52% and a mean half-life of 9.3 hours for the active metabolite in fasting healthy subjects [1]. This PK profile supports once-daily dosing in animal models and differentiates it from other DTIs. For example, the parenteral DTI bivalirudin has a much shorter half-life of 25 minutes [2], while the oral DTI melagatran has a half-life of 2-3 hours [2].

Active Metabolite Half-Life

Reported

9.3 h (mean, human)

Supports sustained exposure model interpretation

Phase 1 data; species differences may apply

Evidence Dimension	Pharmacokinetics (Half-life)
Target Compound Data	9.3 hours (mean half-life of active metabolite AR-H067637)
Comparator Or Baseline	Bivalirudin: 25 minutes; Melagatran: 2-3 hours
Quantified Difference	Atecegatran TFA half-life is significantly longer (9.3 hours vs. 25 min or 2-3 hours)
Conditions	Phase 1 clinical trial in healthy male subjects; single oral dose of AZD0837 (15-750 mg).

Why This Matters

For researchers designing in vivo studies, the 9.3-hour half-life of AR-H067637 allows for more stable and sustained anticoagulant coverage with less frequent dosing, improving animal welfare and experimental logistics compared to short-acting parenteral agents.

• [1] S Johansson et al. Single-dose pharmacokinetics, pharmacodynamics and safety of AZD0837, a novel oral direct thrombin inhibitor, in young healthy male subjects. Int J Clin Pharmacol Ther. 2011 Apr;49(4):258-67. doi: 10.5414/CP201465. PMID: 21429440. View Source
• [2] Table 5. Pharmacology of direct thrombin inhibitors. ASH Publications. View Source

Ex Vivo Inhibition of Thrombus Formation in a Human Whole Blood Flow Chamber Model

In a physiologically relevant ex vivo flow chamber model using human whole blood and a thrombogenic surface, AR-H067637 inhibited thrombus formation in a concentration-dependent manner [1]. The study quantified that 50% inhibition of thrombus formation, as measured by D-dimer levels, occurred at a plasma concentration of 0.48 μmol/L [1]. This model provides a direct link between in vitro potency and antithrombotic efficacy in a dynamic, human whole blood environment.

Ex Vivo Thrombus EC₅₀

Reported

0.48 μmol/L (plasma concentration)

Supports thrombosis model interpretation

Human whole blood; venous shear; D-dimer endpoint

Evidence Dimension	Antithrombotic Efficacy (Thrombus Inhibition)
Target Compound Data	50% thrombus inhibition at 0.48 μmol/L (plasma concentration)
Comparator Or Baseline	No direct comparator in this model; provides baseline efficacy data.
Quantified Difference	N/A - Baseline efficacy data.
Conditions	Ex vivo flow chamber model with human whole blood and pig aorta; 5-min flow at venous shear rate (220 s⁻¹); D-dimer as thrombus biomarker.

Why This Matters

This data establishes a functional EC50 value in a complex, human-derived system, providing a critical benchmark for validating experimental models and interpreting in vivo study outcomes.

• [1] Margareta Elg, Helen Zachrisson. Effect of AR-H067637, the Active Metabolite of the Oral Anticoagulant AZD0837, on Thrombus Formation Using Human Whole Blood in an In Vitro Flow Chamber Model. Blood 2008; 112 (11): 4049. View Source

Efficacy and Bleeding Profile in Rat Models of Venous and Arterial Thrombosis

In anesthetized rat models of venous and arterial thrombosis, AR-H067637 demonstrated effective inhibition of thrombus formation with no or minor increases in bleeding [1]. This preclinical safety profile is a key differentiator in the development of novel anticoagulants, where the balance between antithrombotic efficacy and bleeding risk is paramount. The study supports the potential for a wide therapeutic window for the prodrug AZD0837 in vivo.

In Vivo Antithrombotic Effect

Source review

Inhibited venous & arterial thrombosis with no or minor bleeding increase in rats

Reported model-response and bleeding endpoint context

Rat model; bleeding endpoints require further validation

Evidence Dimension	In Vivo Efficacy and Safety
Target Compound Data	Inhibited thrombus formation in venous and arterial thrombosis models with no or minor bleeding increase.
Comparator Or Baseline	No direct comparator; provides a favorable baseline safety/efficacy profile.
Quantified Difference	N/A - Qualitative assessment of safety margin.
Conditions	Anesthetized rat models of venous and arterial thrombosis; bleeding assessed via standardized methods.

Why This Matters

This data provides crucial in vivo validation that the compound's potent thrombin inhibition translates to effective antithrombotic activity without a concomitant, dose-limiting increase in bleeding tendency, a critical consideration for advancing compounds into further development.

• [1] Pehrsson S, Johansson K, Kjaer M, Elg M. Evaluation of AR-H067637, the active metabolite of the new direct thrombin inhibitor AZD0837, in models of venous and arterial thrombosis and bleeding in anaesthetised rats. Thromb Haemost. 2010 Dec;104(6):1242-9. doi: 10.1160/TH09-10-0744. PMID: 20806126. View Source

High-Impact Research and Industrial Application Scenarios for Atecegatran TFA

In Vitro Mechanistic Studies of Thrombin-Dependent Signaling Pathways

For researchers investigating thrombin-mediated cellular activation, including platelet aggregation, endothelial cell signaling, and cancer metastasis models. The high selectivity of Atecegatran TFA for thrombin (with no activity on other hemostatic serine proteases [1]) ensures that experimental outcomes are directly attributable to thrombin inhibition, minimizing confounding off-target effects. Its potent Ki of 2-4 nM [1] allows for effective inhibition at low concentrations, which is critical for preserving cellular integrity in long-term culture systems.

Ex Vivo and In Vivo Pharmacodynamic Modeling in Preclinical Species

The favorable pharmacokinetic profile of the prodrug AZD0837, which yields AR-H067637 with a 9.3-hour half-life [2], is ideal for designing robust in vivo studies in rodents and non-rodent species. This sustained exposure profile allows for once-daily oral dosing, simplifying study logistics and reducing animal handling stress compared to continuous infusion or frequent bolus injections required by short-acting DTIs like bivalirudin [3]. The validated efficacy in rat thrombosis models with a favorable bleeding profile [4] provides a solid foundation for preclinical efficacy studies.

Flow Chamber and Thrombosis Models for Antithrombotic Drug Screening

The established ex vivo flow chamber data using human whole blood provides a powerful translational model [5]. Researchers can use Atecegatran TFA as a reference standard or positive control in similar dynamic thrombosis models. Its quantified effect on thrombus formation (50% inhibition at 0.48 μmol/L plasma concentration [5]) offers a clear benchmark for evaluating novel antithrombotic candidates under physiologically relevant shear conditions.

Investigating the Role of Clot-Bound Thrombin in Thrombus Propagation

Atecegatran TFA is a competitive inhibitor of both free and clot-bound thrombin [1]. This property is particularly valuable for studies aiming to dissect the contribution of active thrombin sequestered within a fibrin clot to thrombus growth and stability. Its reversible binding kinetics [1] also make it a useful tool for studying thrombin's enzymatic function in a temporally controlled manner, allowing for washout experiments to assess the reversibility of thrombin-mediated effects.

Application

Selection Property

Validation Focus

Thrombin Signaling Pathway Studies

Selective, reversible thrombin inhibition

Target-specific cellular response interpretation

In Vivo Pharmacodynamic Modeling

Sustained active metabolite exposure (prodrug)

Exposure-response relationship in disease models

Flow Chamber Thrombosis Screening

Quantified ex vivo antithrombotic benchmark

Thrombus formation under physiological shear

Clot-Bound Thrombin Investigation

Competitive inhibition of free and clot-bound thrombin

Reversibility of thrombin-mediated clot propagation

• [1] Johanna Deinum et al. Biochemical and pharmacological effects of the direct thrombin inhibitor AR-H067637. Thromb Haemost. 2009 Jun;101(6):1051-9. PMID: 19492147. View Source
• [2] S Johansson et al. Single-dose pharmacokinetics, pharmacodynamics and safety of AZD0837, a novel oral direct thrombin inhibitor, in young healthy male subjects. Int J Clin Pharmacol Ther. 2011 Apr;49(4):258-67. doi: 10.5414/CP201465. PMID: 21429440. View Source
• [3] Table 5. Pharmacology of direct thrombin inhibitors. ASH Publications. View Source
• [4] Pehrsson S, Johansson K, Kjaer M, Elg M. Evaluation of AR-H067637, the active metabolite of the new direct thrombin inhibitor AZD0837, in models of venous and arterial thrombosis and bleeding in anaesthetised rats. Thromb Haemost. 2010 Dec;104(6):1242-9. doi: 10.1160/TH09-10-0744. PMID: 20806126. View Source
• [5] Margareta Elg, Helen Zachrisson. Effect of AR-H067637, the Active Metabolite of the Oral Anticoagulant AZD0837, on Thrombus Formation Using Human Whole Blood in an In Vitro Flow Chamber Model. Blood 2008; 112 (11): 4049. View Source